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Compound of Interest

Compound Name: WAY-181187 oxalate

Cat. No.: B1435848

Disclaimer: This document provides guidance on the proper disposal of WAY-181187 oxalate
based on general principles of laboratory safety and hazardous waste management. A specific
Safety Data Sheet (SDS) for this compound was not publicly available. Researchers must
consult the official SDS provided by the manufacturer and contact their institution's
Environmental Health & Safety (EHS) department for disposal procedures compliant with local,
state, and federal regulations.

WAY-181187 is a potent and selective 5-HT6 receptor agonist, indicating it is a biologically
active molecule that requires careful handling and disposal. As an oxalate salt and a potent
research chemical, it must be treated as hazardous waste. Do not dispose of this chemical
down the drain or in regular trash.[1][2]

Chemical and Safety Data

The following data is provided for identification and handling purposes. Due to its potent
biological activity and classification as a research chemical, WAY-181187 oxalate should be
handled with appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.
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Property Data Reference

1-[(6-Chloroimidazo[2,1-
Chemical Name b]thiazol-5-yl)sulfonyl]-1H-
indole-3-ethanamine oxalate

CAS Number 1883548-85-3
Molecular Formula C15H13CIN402S2-C2H204
Molecular Weight 470.91 g/mol

Biologically potent research
_ _ compound. Treat as hazardous
Primary Hazard Profile ) ) [2]
waste. Potential for skin, eye,

and respiratory irritation.

Safety glasses with side

shields or goggles, chemical-
Recommended PPE ] o [2]

resistant gloves (e.g., nitrile),

lab coat.

Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe segregation, storage, and disposal of
WAY-181187 oxalate waste.

» Hazard Assessment: Before handling, review all available safety information and the
manufacturer's SDS. Identify all waste streams that will be generated (e.g., pure compound,
contaminated labware, solutions).

o PPE Verification: Don appropriate PPE, including safety glasses, a lab coat, and nitrile
gloves.[2]

o Waste Segregation:

o Solid Waste: Collect unused or expired WAY-181187 oxalate powder in its original
container if possible.[3][4] If not, use a new, compatible container. Place chemically
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contaminated lab supplies such as gloves, weigh boats, and wipes into a dedicated,
clearly labeled hazardous waste bag or container.[3] Do not mix solid and liquid waste.[3]

o Liquid Waste: Collect solutions containing WAY-181187 oxalate (e.g., DMSO solutions) in
a dedicated, leak-proof, and chemically compatible hazardous waste container with a
screw-on cap.[3][5] Do not overfill containers; leave at least 10% headspace for
expansion.[6]

o Sharps Waste: Needles, syringes, or contaminated glass capable of puncturing a waste
bag must be disposed of in a designated sharps container.[3]

o Container Labeling:

o Label every waste container with a "Hazardous Waste" tag.[4][5]

o Clearly write the full chemical name: "WAY-181187 oxalate" and specify any solvents
present (e.g., "DMSO solution").[3]

o Include the date the waste was first added to the container and the name of the generating
researcher or lab.[2]

e Secure Storage:

o Keep all waste containers securely sealed except when adding waste.[3][5]

o Store waste in a designated, secure satellite accumulation area within the laboratory.[2]

o Use secondary containment (e.g., a chemical-resistant tray or bin) to capture any potential
leaks.[3] The secondary container must be able to hold 110% of the volume of the primary
container.[3]

e Arrange Professional Disposal:

o Contact your institution's EHS office or designated hazardous waste coordinator to
schedule a waste pickup.[2]

o Provide the EHS office with a complete inventory of the waste being disposed.
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¢ Maintain Documentation:

o Keep a detailed log of all hazardous waste generated, including the chemical name,
guantity, and date of disposal.[2] Retain copies of all paperwork provided by the waste
disposal service.

Diagrams and Workflows

The following diagrams illustrate the procedural flow for proper chemical waste disposal.
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Caption: Workflow for the disposal of WAY-181187 oxalate waste.
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Caption: Decision logic for laboratory chemical waste handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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